Cas no 1805561-53-8 (2,3-Bis(trifluoromethyl)-6-cyanoanisole)

2,3-Bis(trifluoromethyl)-6-cyanoanisole is a fluorinated aromatic compound featuring both trifluoromethyl and cyano functional groups, which contribute to its unique electronic and steric properties. The presence of multiple electron-withdrawing substituents enhances its reactivity in electrophilic aromatic substitution and cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl groups improve lipophilicity and metabolic stability, while the cyano group offers versatility for further functionalization. This compound is particularly useful in the development of advanced materials and bioactive molecules due to its robust chemical stability and ability to modulate electronic effects in complex molecular architectures.

2,3-Bis(trifluoromethyl)-6-cyanoanisole structure

1805561-53-8 structure

Product Name:2,3-Bis(trifluoromethyl)-6-cyanoanisole

CAS No:1805561-53-8

MF:C₁₀H₅F₆NO

MW:269.143223524094

CID:4960499

Update Time:2025-08-05

2,3-Bis(trifluoromethyl)-6-cyanoanisole Chemical and Physical Properties

Names and Identifiers

- 2,3-Bis(trifluoromethyl)-6-cyanoanisole
- Inchi： 1S/C10H5F6NO/c1-18-8-5(4-17)2-3-6(9(11,12)13)7(8)10(14,15)16/h2-3H,1H3
- InChI Key： NWLLDQGCKJKUNH-UHFFFAOYSA-N
- SMILES： FC(C1C(=C(C#N)C=CC=1C(F)(F)F)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 341
XLogP3: 3.4
Topological Polar Surface Area: 33

2,3-Bis(trifluoromethyl)-6-cyanoanisole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015001468-1g	2,3-Bis(trifluoromethyl)-6-cyanoanisole	1805561-53-8	97%	1g	1,445.30 USD	2021-06-21

2,3-Bis(trifluoromethyl)-6-cyanoanisole Related Literature

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Additional information on 2,3-Bis(trifluoromethyl)-6-cyanoanisole

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-6-cyanoanisole (CAS No. 1805561-53-8)

2,3-Bis(trifluoromethyl)-6-cyanoanisole (CAS No. 1805561-53-8) is a fluorinated aromatic compound with significant applications in pharmaceutical intermediates, agrochemicals, and advanced material synthesis. Its unique molecular structure, featuring trifluoromethyl groups and a cyano substituent, makes it a versatile building block in organic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in high-performance materials and drug discovery, aligning with current trends in sustainable chemistry and precision medicine.

The compound’s electron-withdrawing properties, attributed to the trifluoromethyl groups, enhance its reactivity in cross-coupling reactions, a topic frequently searched in AI-driven chemical synthesis platforms. Recent studies highlight its role in designing OLED materials and liquid crystals, addressing the growing demand for energy-efficient display technologies. Users often query "how to synthesize 2,3-Bis(trifluoromethyl)-6-cyanoanisole" or "applications of fluorinated anisoles," reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2,3-Bis(trifluoromethyl)-6-cyanoanisole is typically prepared via electrophilic aromatic substitution or palladium-catalyzed cyanation. Its stability under acidic conditions makes it suitable for multistep organic transformations, a feature highly valued in medicinal chemistry. The compound’s lipophilicity and metabolic resistance are also under investigation for bioactive molecule design, a hot topic in AI-based drug development forums.

Environmental and regulatory considerations are critical for compounds like 2,3-Bis(trifluoromethyl)-6-cyanoanisole. While not classified as hazardous, its persistence in the environment warrants studies on green chemistry alternatives—a frequent search term among sustainability-focused researchers. Analytical methods such as HPLC and GC-MS are commonly employed for its characterization, ensuring compliance with industrial safety standards.

In summary, 2,3-Bis(trifluoromethyl)-6-cyanoanisole (CAS No. 1805561-53-8) bridges multiple disciplines, from materials science to pharmaceutical R&D. Its synergy with computational chemistry tools and alignment with eco-friendly synthesis trends positions it as a compound of enduring scientific and industrial interest.